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Compound of Interest

Compound Name: Dilauryl maleate

Cat. No.: B1606050 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

ensuring safety during the handling of chemicals is paramount. This document provides crucial

guidance on the personal protective equipment (PPE) required for Dilauryl maleate, alongside

operational and disposal plans to foster a safe laboratory environment.

Hazard Analysis and Personal Protective Equipment
Dilauryl maleate poses several risks, including irritation to the eyes, skin, and respiratory

system.[1] Adherence to proper safety protocols is essential to mitigate these hazards. The

following table summarizes the potential hazards associated with Dilauryl maleate and the

recommended personal protective equipment.
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Hazard Category
GHS Hazard Statement
(Analogues)

Recommended Personal
Protective Equipment

Skin Irritation/Contact

H312: Harmful in contact with

skin. H315: Causes skin

irritation. H317: May cause an

allergic skin reaction.

Gloves: Chemical-resistant

gloves (e.g., nitrile) should be

worn.[2] Gloves must be

inspected before use and

disposed of properly after

handling. Protective Clothing:

A lab coat or chemical-

resistant apron should be worn

to prevent skin contact.[2][3]

Long pants and closed-toe

shoes are mandatory.[2][4]

Eye Contact
H319: Causes serious eye

irritation.

Eye Protection: Safety glasses

with side shields or chemical

splash goggles are required.[2]

[4][5] Face Protection: In

situations with a high risk of

splashing, a face shield should

be worn in addition to goggles.

[2][3][4][6]

Inhalation
H335: May cause respiratory

irritation.

Respiratory Protection: Work

should be conducted in a well-

ventilated area, preferably in a

chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

may be necessary.[2][5]

Ingestion H301: Toxic if swallowed.

General Hygiene: Do not eat,

drink, or smoke in laboratory

areas. Wash hands thoroughly

after handling.
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Standard Operating Procedure for Handling Dilauryl
Maleate
Following a standardized workflow is critical for minimizing exposure and ensuring safety.

Standard procedure for handling Dilauryl maleate.

Emergency Protocol: Chemical Spill Management
In the event of a spill, a clear and immediate response is necessary to contain the material and

prevent exposure.

Workflow for managing a Dilauryl maleate spill.

Disposal Plan
All waste containing Dilauryl maleate must be treated as hazardous waste.

Liquid Waste: Collect in a clearly labeled, sealed container.

Solid Waste: Contaminated materials such as gloves, absorbent pads, and paper towels

should be collected in a designated, sealed hazardous waste bag or container.

Disposal: All waste must be disposed of in accordance with local, state, and federal

regulations. Do not mix with other waste streams. Handle uncleaned containers as you

would the product itself.

By adhering to these safety protocols and operational plans, laboratory professionals can

handle Dilauryl maleate with confidence, ensuring a secure and productive research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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